Cas no 25370-46-1 (γ-Oxo-4-pyridinebutyric Acid Ethyl Ester)

γ-Oxo-4-pyridinebutyric Acid Ethyl Ester is a versatile pyridine derivative widely used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a γ-oxo butyric acid ethyl ester moiety attached to a pyridine ring, making it valuable for constructing complex heterocyclic compounds. The ester group enhances solubility in organic solvents, facilitating reactions such as condensations or nucleophilic substitutions. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to serve as a precursor for pharmacophores. High purity grades ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
γ-Oxo-4-pyridinebutyric Acid Ethyl Ester structure
25370-46-1 structure
Product Name:γ-Oxo-4-pyridinebutyric Acid Ethyl Ester
CAS No:25370-46-1
MF:C11H13NO3
MW:207.225823163986
MDL:MFCD01320358
CID:241777
Update Time:2025-10-13

γ-Oxo-4-pyridinebutyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 4-OXO-4-PYRIDIN-4-YL-BUTYRIC ACID ETHYL ESTER
    • γ-Oxo-4-pyridinebutyric Acid Ethyl Ester
    • Ethyl 4-oxo-4-(4-pyridyl)butyrate
    • γ-Oxo-4-pyridinebuty
    • 3-Isonicotinoyl-propionsaeure-ethylester
    • 4-Oxo-4-[4]pyridyl-buttersaeure-aethylester
    • 4-oxo-4-[4]pyridyl-butyric acid ethyl ester
    • 4-Oxo-4-<pyridyl-(4)>-buttersaeure-ethylester
    • 4-Oxo-4-<pyridyl-4>butansaeure-ethylester
    • A-oxo-4-Pyridinebutanoic Acid Ethyl Estee
    • ethyl 4-oxo-4-(pyridin-4-yl)butyrate
    • MDL: MFCD01320358
    • Inchi: 1S/C11H13NO3/c1-2-15-11(14)4-3-10(13)9-5-7-12-8-6-9/h5-8H,2-4H2,1H3
    • InChI Key: JFPRUEOYDZHTQW-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC(C1C=CN=CC=1)=O)=O

Computed Properties

  • Exact Mass: 207.09000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 56.26000
  • LogP: 1.60760

γ-Oxo-4-pyridinebutyric Acid Ethyl Ester Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

γ-Oxo-4-pyridinebutyric Acid Ethyl Ester Pricemore >>

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γ-Oxo-4-pyridinebutyric Acid Ethyl Ester Production Method

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